Cas no 108865-84-5 (2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester)

• Product Name: 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester
• CAS No: 108865-84-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 128194
• PubChem ID: 539745
• Update Time: 2025-11-07

2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate
• Methyl (±)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-, methyl ester
• 2,2-dimethyl-(1,3)dioxolane-4-carboxylic acid methyl ester
• 2,3-O-isopropylidene-1,4-di-O-methanesulphonyl-D-threitol
• 2,3-O-isopropylidene-glyceric acid methyl ester
• Methyl (+/-)-2,2-diMethyl-1,3-dioxygenolane-4-carboxylate
• 2,2-DiMethyl-[1,3]dioxolane-4-carboxylic acid Methyl ester
• 1,3-Dioxolane-4-carboxylicacid,2,2-dimethyl-,methylester(9CI)
• AKOS022179136
• BCP23330
• A920418
• 1,3-Dioxolane-4-carboxylicacid,2,2-dimethyl-,methylester
• SY021605
• LS-13317
• GEO-03987
• 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-, methyl ester, (4S)-
• (R)-(+)-2,2,-Dimethyl-1,3-dioxolan-4-carboxylate
• Methyl2,2-dimethyl-1,3-dioxolane-4-carboxylate
• MFCD00010078
• MFCD00066527
• DOWWCCDWPKGNGX-UHFFFAOYSA-N
• J-503939
• 108865-84-5
• SCHEMBL393713
• (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• E80204
• (S)-Methyl2,2-dimethyl-1,3-dioxolane-4-carboxylate
• FT-0648279
• FT-0651856
• Methyl (+/-)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester
• 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-, methyl ester
• SY021606
• 1,3-Dioxolane-4-carboxylicacid,2,2-diMethyl-Methylester
• Methyl (^+)-2,2-diMethyl-1,3-dioxolane-4-carboxylate, 97+%
• 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester; 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-, methyl ester; 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid methyl ester; 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-, methyl ester, (+/-)-; 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic acid methyl ester; Methy
• DB-355036
• alpha,beta-Isopropylidene-D-glyceric acid methyl ester;Methyl alpha,beta-isopropylidene-D-glycerate;Methyl 2,3-O-isopropylidene-D-glycerate

• MDL： MFCD00010078
• Inchi： 1S/C7H12O4/c1-7(2)10-4-5(11-7)6(8)9-3/h5H,4H2,1-3H3
• InChI Key： DOWWCCDWPKGNGX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)COC1(C)C

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.106
• Melting Point: NA
• Boiling Point: 70-75℃/10mm
• Flash Point: 173°(343°F)
• PSA: 44.76000
• LogP: 0.31090
• Vapor Pressure: 0.4±0.3 mmHg at 25°C

2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester

Introduction to 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester (CAS No. 108865-84-5)

2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester, with the CAS number 108865-84-5, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and functional groups, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester consists of a dioxolane ring with two methyl groups at the 2-position and a carboxylic acid methyl ester group at the 4-position. The presence of these functional groups imparts specific reactivity and stability properties to the molecule, which are crucial for its applications in organic synthesis and drug development.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized its stable dioxolane ring and reactive carboxylic acid methyl ester group to construct complex molecular architectures with high efficiency and selectivity.

In the pharmaceutical industry, 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester has been employed in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The dioxolane ring in this compound can be strategically modified to enhance solubility and bioavailability, thereby improving the therapeutic efficacy of the final drug product.

The stability and reactivity of 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester have also made it an attractive candidate for use in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential drug candidates. The ability to introduce diverse functional groups onto the dioxolane scaffold allows for the generation of a wide range of structurally diverse molecules with varying biological activities.

In addition to its applications in drug development, 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester has found utility in other areas of chemical research. For example, it has been used as a protecting group in carbohydrate chemistry to selectively protect hydroxyl groups during complex synthetic sequences. The ease with which the dioxolane ring can be introduced and removed makes it an ideal choice for such applications.

The environmental impact and safety profile of 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester have also been studied extensively. Research indicates that this compound is generally considered safe for use in laboratory settings when proper handling and disposal procedures are followed. However, as with any chemical compound, it is important to adhere to established safety guidelines to ensure worker health and environmental protection.

In conclusion, 2,2-Dimethyl-(1,3) dioxolane-4-carboxylic Acid Methyl Ester (CAS No. 108865-84-5) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable intermediate for the synthesis of biologically active molecules and prodrugs. Ongoing research continues to uncover new applications and improve our understanding of its properties and reactivity.